Cas no 454-92-2 (3-(Trifluoromethyl)benzoic acid)

3-(Trifluoromethyl)benzoic acid structure
454-92-2 structure
Product Name:3-(Trifluoromethyl)benzoic acid
CAS No:454-92-2
Molecular Formula:C8H5F3O2
Molecular Weight:190.119313001633
MDL:MFCD00236337
CID:37504
PubChem ID:9963

3-(Trifluoromethyl)benzoic acid Properties

Names and Identifiers

    • 3-(Trifluoromethyl)benzoic acid
    • 3-Trifluoromethybenzoic Acid
    • 3-(Trifluoromethylthio)benzoic acid
    • 3-Trifluoromethylbenzoic acid
    • m-Trifluoromethylbenzoic Acid
    • Alpha,Alpha,Alpha-Trifluoro-m-toluic acid
    • 3-Carboxybenzotrifluoride
    • a,a,a-trifluoro-m-toluic acid
    • m-CARBOXYBENZOTRIFLUORIDE
    • α,α,α-Trifluoro-m-toluic Acid
    • m-Toluic acid, .alpha.,.alpha.,.alpha.-trifluoro-
    • .alpha.,.alpha.,.alpha.-Trifluoro-m-toluic acid
    • UNII-930H336M90
    • VVPCVJJLCKEWSL-UHFFFAOYSA-N
    • CS-W009200
    • DTXCID0021460
    • FT-0613928
    • InChI=1/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
    • AM20040506
    • A1711
    • alpha,alpha,alpha-Tri-fluoro-m-toluic acid
    • CHEBI:60695
    • 3-(Trifluoromethyl)benzoicacid
    • Tox21_300654
    • AO-801/41077429
    • Z104474066
    • 930H336M90
    • 454-92-2
    • m-(Trifluoromethyl)benzoic acid
    • SY002359
    • NSC-43025
    • PS-8388
    • NCGC00248130-01
    • 3-(trifluoromethyl)-benzoic acid
    • Q27128433
    • EN300-19506
    • 3-trifluoromethyl benzoic acid
    • 3-(trifluoromethyl) benzoic acid
    • NSC43025
    • Benzoic acid, 3-(trifluoromethyl)-
    • EINECS 207-230-2
    • m-Trifluorometylbenzoic acid
    • T1034
    • AKOS000118820
    • 3-(Trifluoromethyl)benzoic acid, 99%
    • AC-2637
    • CAS-454-92-2
    • MFCD00002519
    • 3-TFMBA
    • meta-trifluoromethyl benzoic acid
    • DTXSID2041460
    • NS00080456
    • 3-Trifluoromethyl-benzoic acid
    • FQXQBFUUVCDIRK-UHFFFAOYSA-
    • m-Toluic acid, alpha,alpha,alpha-trifluoro-
    • W-106134
    • m-(trifluoroformyl)benzoic acid
    • NSC 43025
    • CHEMBL66551
    • F0001-1229
    • m-Toluic acid,.alpha.,.alpha.-trifluoro-
    • meta-trifluoromethylbenzoic acid
    • NCGC00254562-01
    • SCHEMBL40186
    • TRIFLUOROMETHYL)BENZOIC ACID, M-(
    • 3-(Trifluoromethyl)benzoicacid;3-(Trifluoromethyl)benzoic Acid
    • flurtamone TP2
    • m-Trifluoromethylbenzoic acid,alpha,alpha,alpha-Trifluoro-m-toluic acid
    • 3-trifluoromethylbenzoate
    • m-benzoic Acid
    • STK946189
    • ALBB-022842
    • 3-Carboxybenzotrifluoride; m-Trifluoromethylbenzoic acid; alpha,alpha,alpha-Trifluoro-m-toluic acid
    • DB-024071
    • MDL： MFCD00236337
    • InChIKey： FQXQBFUUVCDIRK-UHFFFAOYSA-N
    • Inchi： 1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
    • SMILES： C(O)(=O)C1=CC=CC(C(F)(F)F)=C1
    • BRN： 2049239

Computed Properties

  • Exact Mass: 190.02400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 190.024
  • Heavy Atom Count: 13
  • Complexity: 200
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • LogP: 2.40360
  • PSA: 37.30000
  • Boiling Point: 126°C/12mmHg(lit.)
  • Melting Point: 104.0 to 107.0 deg-C
  • Flash Point: 237-240℃
  • Color/Form: White powder
  • Solubility: Soluble in water
  • pka: 3.77±0.10(Predicted)
  • Density: 1.3173 (estimate)

3-(Trifluoromethyl)benzoic acid Security Information

  • Symbol: GHS07
  • WGK Germany：3
  • Safety Term：S24/25
  • Safety Instruction： S26-S36-S24/25
  • Risk Phrases：R36/37/38
  • Dangerous goods sign： Xi
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Prompt：warning
  • Storage Condition：Store at room temperature
  • Risk Phrases： 36/37/38
  • Signal Word：Warning
  • HazardClass：IRRITANT

3-(Trifluoromethyl)benzoic acid Customs Data

  • HS CODE：29163900
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Trifluoromethyl)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033XY-10g
3-(Trifluoromethyl)Benzoic Acid
 454-92-2 98%
10g
 $5.00 2024-05-02
A2B Chem LLC
AB44278-10g
3-(Trifluoromethyl)benzoic acid
 454-92-2 98%
10g
 $5.00 2024-04-20
Aaron
AR00346A-5g
3-(Trifluoromethyl)benzoic acid
 454-92-2 98%
5g
 $4.00 2025-01-21
Alichem
A013006418-250mg
3-(Trifluoromethyl)benzoic acid
 454-92-2 97%
250mg
 $480.00 2023-09-01
Apollo Scientific
PC7530-100g
3-(Trifluoromethyl)benzoic acid
 454-92-2 98%
100g
 £15.00 2024-07-28
Chemenu
CM101815-500g
3-(trifluoromethyl)benzoic acid
 454-92-2 95%+
500g
 $102 2024-07-16
Crysdot LLC
CD12070769-5g
3-(Trifluoromethyl)benzoic acid
 454-92-2 98%
5g
 $5 2024-07-24
Enamine
EN300-19506-0.05g
3-(trifluoromethyl)benzoic acid
 454-92-2 95.0%
0.05g
 $19.0 2025-02-20
Fluorochem
002133-250g
3-(Trifluoromethyl)benzoic acid
 454-92-2 99%
250g
 ￡36.00 2022-03-01
Life Chemicals
F0001-1229-0.25g
3-(trifluoromethyl)benzoic acid
 454-92-2 95%+
0.25g
 $18.0 2023-09-07

3-(Trifluoromethyl)benzoic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:SUN YAO
Phone:18064098002
Email:1248580055@qq.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:CAO HAI YAN
Phone:19952847550
Email:2143087160@qq.com
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:ZHANG JING LI
Phone:18502781673
Email:new_great@163.com
Hubei Changxinsheng Pharm Co.,Ltd
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:WU JING LI
Phone:18971238634
Email:2189484023@qq.com
HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:WU JING LI
Phone:18971238634
Email:2189484023@qq.com
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:454-92-2)
MR./MRS.:CHEN DAN DAN
Phone:15827180502
Email:1148980033@qq.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:454-92-2)3-(Trifluoromethyl)benzoic acid
sfd3206
Purity:99.9%
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